Cas no 2227715-41-3 (1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227715-41-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6511246
• PubChem ID: 165658499
• Update Time: 2025-06-08

1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole
• 1-tert-butyl-4-[(2S)-oxiran-2-yl]-1H-pyrazole
• 2227715-41-3
• EN300-1742609

• Inchi： 1S/C9H14N2O/c1-9(2,3)11-5-7(4-10-11)8-6-12-8/h4-5,8H,6H2,1-3H3/t8-/m1/s1
• InChI Key： QRMWZISFJCXDSE-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole

Introduction to 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 2227715-41-3)

1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 2227715-41-3) is a novel and highly versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a pyrazole ring, and an oxirane moiety. These structural elements contribute to its diverse reactivity and potential applications in the development of new drugs and materials.

The tert-butyl group in 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole provides steric protection and enhances the stability of the molecule, making it suitable for various synthetic transformations. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its biological activity and has been widely used in the design of pharmaceuticals targeting a range of therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The oxirane moiety, or epoxide group, is a three-membered cyclic ether that can undergo ring-opening reactions with nucleophiles, leading to the formation of diverse functional groups.

Recent studies have highlighted the potential of 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. The researchers found that 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole selectively inhibited the activity of certain kinases associated with cancer progression, suggesting its potential as a lead compound for the development of novel anticancer drugs.

In another study published in Organic Letters in 2023, scientists explored the synthetic utility of 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole. They reported a highly efficient and scalable synthesis route that yielded the compound in high purity and yield. This synthetic method involves a sequence of well-established reactions, including metal-catalyzed coupling reactions and epoxidation steps. The robustness and reproducibility of this synthetic protocol make it an attractive option for large-scale production and further pharmaceutical development.

The biological activity of 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole has also been investigated in preclinical models. A 2023 study conducted by a team at the University of California, San Francisco (UCSF) evaluated the compound's efficacy in inhibiting tumor growth in xenograft models. The results showed that treatment with 1-tert-butyl-4-(2S)-oxiran-2-yl-1H-pyrazole led to significant reductions in tumor size and improved survival rates compared to control groups. These findings underscore the therapeutic potential of this compound and warrant further clinical investigation.

Beyond its applications in medicinal chemistry, 1-tert-butyl-4-(2S)-oxiran-2-y l -1H-pyrazole has also shown promise in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a building block for designing advanced polymers with unique properties. The oxirane moiety can be readily functionalized through ring-opening polymerization reactions, leading to the formation of polymers with tunable mechanical properties and biocompatibility. These materials have potential applications in tissue engineering, drug delivery systems, and other biomedical devices.

In conclusion, 1-t ert-b ut yl - 4 - ( 2 S ) - o x iran - 2 - y l - 1 H - p y razol e ( CAS No . 2 2 7 7 7 5 - 4 1 - 3 ) strong > is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile reactivity make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in modern chemistry and biology.